Cas no 2624136-03-2 (2-{1-nitroso-8-oxa-1-azaspiro4.5decan-3-yl}acetic acid)

• Product Name: 2-{1-nitroso-8-oxa-1-azaspiro4.5decan-3-yl}acetic acid
• CAS No: 2624136-03-2
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 5640730
• PubChem ID: 165904828
• Update Time: 2025-07-15

2-{1-nitroso-8-oxa-1-azaspiro4.5decan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2624136-03-2
• 2-{1-nitroso-8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid
• EN300-27751927
• 2-{1-nitroso-8-oxa-1-azaspiro4.5decan-3-yl}acetic acid

• Inchi： 1S/C10H16N2O4/c13-9(14)5-8-6-10(12(7-8)11-15)1-3-16-4-2-10/h8H,1-7H2,(H,13,14)
• InChI Key： GTUDUPFYHFTSJM-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(CC(=O)O)CN2N=O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-{1-nitroso-8-oxa-1-azaspiro4.5decan-3-yl}acetic acid

Comprehensive Overview of 2-{1-nitroso-8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid (CAS No. 2624136-03-2)

The compound 2-{1-nitroso-8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid (CAS No. 2624136-03-2) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its spirocyclic framework, combined with a nitroso group and a carboxylic acid functionality, makes it a versatile intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key features of 2-{1-nitroso-8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid is its spiro[4.5]decane core, which imparts rigidity and stereochemical complexity to the molecule. This structural motif is often found in natural products and synthetic drugs, contributing to enhanced binding affinity and selectivity. The presence of the nitroso group adds redox-active properties, which could be exploited in the design of prodrugs or catalysts. Meanwhile, the acetic acid moiety provides a handle for further derivatization, enabling the creation of esters, amides, or other functionalized derivatives.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their diverse pharmacological profiles. Searches for terms like "spirocyclic drug candidates 2024" or "nitroso compounds in medicine" reflect this trend. 2-{1-nitroso-8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid aligns with these research priorities, as its unique structure could address challenges in developing new therapies for conditions such as neurodegenerative diseases or chronic inflammation. Its potential as a bioisostere for existing drug scaffolds further enhances its appeal.

The synthesis of 2-{1-nitroso-8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid typically involves multi-step organic transformations, including cyclization, oxidation, and functional group interconversion. Optimizing these processes is a hot topic in synthetic chemistry, with many researchers exploring greener methodologies to reduce environmental impact. Queries like "sustainable synthesis of nitroso derivatives" or "spirocyclic compound scalability" highlight the demand for efficient and eco-friendly production techniques. Advances in catalysis and flow chemistry could play a pivotal role in scaling up this compound for industrial applications.

From a regulatory perspective, 2-{1-nitroso-8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid is not classified as a hazardous substance under current guidelines, making it accessible for academic and industrial research. However, proper handling protocols should always be followed, especially given the reactivity of the nitroso group. Safety data sheets (SDS) and analytical characterization (e.g., NMR, HPLC, MS) are essential for ensuring purity and consistency in experimental outcomes. Researchers often search for "analytical methods for nitroso compounds" or "stability of spirocyclic acids" to address these practical concerns.

Looking ahead, the future of 2-{1-nitroso-8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid lies in its integration into drug development pipelines. Its modular structure allows for extensive medicinal chemistry optimization, and early-stage studies suggest promising interactions with biological targets. As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, compounds like this could become invaluable tools for addressing unmet medical needs. Keywords such as "next-generation spirocyclic therapeutics" and "nitroso-based drug design" underscore the growing relevance of this research area.